Cas no 2436-16-0 (5-Ethoxyindole-3-acetonitrile)

• Product Name: 5-Ethoxyindole-3-acetonitrile
• CAS No: 2436-16-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2196713
• PubChem ID: 79022167
• Update Time: 2025-06-26

5-Ethoxyindole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxyindole-3-acetonitrile
• (5-Ethoxy-1H-indol-3-yl)acetonitrile
• AKOS017561117
• 2436-16-0
• DTXSID401298905
• 5-Ethoxy-1H-indole-3-acetonitrile

• Inchi： 1S/C12H12N2O/c1-2-15-10-3-4-12-11(7-10)9(5-6-13)8-14-12/h3-4,7-8,14H,2,5H2,1H3
• InChI Key： MEMBTQCBFVMCMC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(CC#N)=CN2

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5-Ethoxyindole-3-acetonitrile

Introduction to 5-Ethoxyindole-3-acetonitrile (CAS No: 2436-16-0)

5-Ethoxyindole-3-acetonitrile, with the chemical formula C₁₀H₈N₂O, is a significant compound in the field of organic synthesis and pharmaceutical research. Its molecular structure, featuring an ethoxy group and a nitrile substituent on an indole core, makes it a versatile intermediate for the development of various bioactive molecules. This compound has garnered considerable attention due to its utility in synthesizing heterocyclic derivatives that exhibit promising pharmacological properties.

The CAS number 2436-16-0 uniquely identifies this chemical entity and serves as a critical reference point for researchers and manufacturers. The indole scaffold, a common motif in natural products and pharmaceuticals, contributes to the compound's potential biological activity. Specifically, the presence of the ethoxy group at the 5-position and the nitrile group at the 3-position introduces specific electronic and steric effects that can modulate interactions with biological targets.

In recent years, 5-Ethoxyindole-3-acetonitrile has been extensively studied for its role in drug discovery. Its structural features make it a valuable building block for designing molecules with therapeutic potential. For instance, derivatives of this compound have been explored as candidates for treating neurological disorders, inflammation, and infectious diseases. The nitrile group, in particular, is known to enhance binding affinity to certain protein targets, making it a preferred moiety in medicinal chemistry.

One of the most compelling aspects of 5-Ethoxyindole-3-acetonitrile is its role in synthesizing complex molecules through multi-step organic transformations. Researchers have leveraged its reactivity to develop novel synthetic pathways that improve efficiency and yield. These advancements are particularly relevant in industrial settings where cost-effective and scalable synthesis methods are essential. The compound's compatibility with various functional groups allows for diverse modifications, enabling the creation of libraries of compounds for high-throughput screening.

The pharmaceutical industry has shown interest in 5-Ethoxyindole-3-acetonitrile due to its potential as a precursor for bioactive agents. For example, studies have demonstrated its utility in generating indole-based scaffolds that mimic natural products known for their therapeutic effects. The ethoxy group enhances solubility and metabolic stability, while the nitrile group provides a handle for further chemical manipulation. This balance of properties makes it an attractive candidate for further development.

Recent research has also highlighted the compound's role in material science applications beyond traditional pharmaceuticals. The indole core is known to exhibit photochemical properties that make it suitable for use in organic electronics and photovoltaic devices. By incorporating 5-Ethoxyindole-3-acetonitrile into these systems, scientists have achieved improved performance in light-emitting diodes (LEDs) and photodetectors. This dual utility underscores the compound's broad applicability across multiple scientific disciplines.

The synthesis of 5-Ethoxyindole-3-acetonitrile typically involves well-established organic reactions such as nucleophilic substitution and cyanation processes. Advances in catalytic methods have further refined these synthetic routes, reducing reaction times and minimizing byproduct formation. These improvements are crucial for ensuring high purity levels required for pharmaceutical applications. Additionally, green chemistry principles have been applied to develop more sustainable synthetic protocols that reduce environmental impact.

In conclusion, 5-Ethoxyindole-3-acetonitrile (CAS No: 2436-16-0) is a multifaceted compound with significant implications in both pharmaceutical research and material science. Its unique structural features enable diverse applications, from drug development to advanced materials. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.